Cas no 145742-61-6 (Benzaldehyde, 2-(difluoromethoxy)-5-(trifluoromethoxy)-)

• Product Name: Benzaldehyde, 2-(difluoromethoxy)-5-(trifluoromethoxy)-
• CAS No: 145742-61-6
• MF: C₉H₅F₅O₃
• MW: 256.126220464706
• CID: 1315710
• PubChem ID: 85671835
• Update Time: 2025-04-20

Benzaldehyde, 2-(difluoromethoxy)-5-(trifluoromethoxy)- Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 2-(difluoromethoxy)-5-(trifluoromethoxy)-
• 145742-61-6
• Z7991073789
• EN300-19324296
• 2-Difluoromethoxy-5-(trifluoromethoxy)benzaldehyde
• 2-(difluoromethoxy)-5-(trifluoromethoxy)benzaldehyde

• Inchi： 1S/C9H5F5O3/c10-8(11)16-7-2-1-6(3-5(7)4-15)17-9(12,13)14/h1-4,8H
• InChI Key： GHSRPZAZDOGAAC-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(=C(C=O)C=1)OC(F)F)(F)F

Computed Properties

• Exact Mass: 256.01585
• Monoisotopic Mass: 256.01588483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53